Cas no 3476-69-5 (1-Propylquinazolin-4(1H)-one)

• Product name: 1-Propylquinazolin-4(1H)-one
• CAS No: 3476-69-5
• MF: C₁₁H₁₂N₂O
• MW: 188.2258
• CID: 2950603
• PubChem ID: 67841086

1-Propylquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-丙基喹唑啉-4(1H)-酮
• 1-Propylquinazolin-4(1H)-one
• 1-propylquinazolin-4-one
• 1-propyl-1,4-dihydroquinazolin-4-one
• SCHEMBL9393950
• 1-Propyl-4(1H)-quinazolinone
• DTXSID101308470
• 3476-69-5

• Inchi： 1S/C11H12N2O/c1-2-7-13-8-12-11(14)9-5-3-4-6-10(9)13/h3-6,8H,2,7H2,1H3
• InChI Key： OMHXXWJOIUJIBT-UHFFFAOYSA-N
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2N(C([H])=N1)C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.7